Cas no 2171182-41-3 (3-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid)

• Product Name: 3-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid
• CAS No: 2171182-41-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6178611
• PubChem ID: 165509712
• Update Time: 2025-05-24

3-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid
• 3-(2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}ethoxy)propanoic acid
• 3-(2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}ethoxy)propanoic acid
• EN300-1539643
• 2171259-81-5
• 3-(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}ethoxy)propanoic acid
• 2171182-41-3
• EN300-1570893
• EN300-1544658
• 2172167-76-7

• Inchi： 1S/C27H32N2O6/c30-25(31)13-15-34-16-14-28-26(32)18-9-11-19(12-10-18)29-27(33)35-17-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,18-19,24H,9-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QOFJVBPGGSLSAF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCCOCCC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid

Introduction to 3-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid (CAS No. 2171182-41-3)

3-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid, identified by its CAS number 2171182-41-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, making it a promising candidate for various biochemical applications.

The molecular structure of 3-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid incorporates several key features that contribute to its potential utility. The presence of a fluoren-9-ylmethyl moiety provides a rigid aromatic backbone, which can enhance the stability and binding affinity of the compound. Additionally, the cyclohexylformamido group introduces a chiral center, allowing for the possibility of enantiomerically pure derivatives that could exhibit improved pharmacological properties.

One of the most compelling aspects of this compound is its potential role in drug design and development. The methylene propanoic acid moiety at the end of the molecule serves as a versatile handle for further functionalization, enabling chemists to tailor the compound for specific biological targets. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 3-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid. Studies have demonstrated that its unique structural features can be leveraged to design molecules with enhanced binding interactions to biological targets. For instance, the fluoren-9-ylmethyl group has been shown to improve solubility and metabolic stability, while the chiral cyclohexylformamido unit can enhance selectivity by interacting with specific amino acid residues in protein targets.

In addition to its structural advantages, this compound has shown promise in preclinical studies as a potential intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating derivatives with improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. These findings align with the broader trend in pharmaceutical research toward developing molecules that are both effective and well-tolerated by patients.

The synthesis of 3-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to ensure high enantiomeric purity, which is crucial for pharmaceutical applications.

Another area of interest is the potential application of this compound in targeted therapy. The ability to modify its structure allows for the development of molecules that can selectively interact with disease-causing proteins or enzymes. This targeted approach has been particularly promising in oncology, where small molecules like this one have shown efficacy in disrupting critical signaling pathways involved in cancer progression.

Furthermore, the use of 3-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid as a building block for drug candidates aligns with the growing emphasis on precision medicine. By designing molecules that are tailored to individual patient profiles, researchers aim to achieve more personalized and effective treatments. The structural versatility of this compound makes it an ideal candidate for such endeavors.

The impact of this compound extends beyond academic research; it has practical implications for drug development pipelines in industry settings. Pharmaceutical companies are increasingly investing in novel molecular scaffolds like this one to discover next-generation therapeutics. The ability to modify and optimize its structure offers a pathway to creating drugs with improved efficacy and safety profiles.

In conclusion, 3-(2-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}ethoxy)propanoic acid (CAS No. 2171182-41-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile tool for drug design and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and optimization of novel therapeutic agents.